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Compound of Interest

Compound Name: GW 441756
CAS No.: 504433-24-3
Cat. No.: B3269199
Get Quote
. J

Executive Summary & Compound Risk Profile

GW 441756 is a potent, selective inhibitor of the TrkA (Tropomyosin receptor kinase A) with an
IC50 of ~2 nM. In a research setting, the primary safety risk stems not just from the
compound's acute toxicity, but from its high biological activity at nanomolar concentrations.

As a Senior Application Scientist, | urge you to treat this compound with Universal Precautions
for Potent Bioactive Compounds. Standard "low hazard" protocols are insufficient because GW
441756 is frequently solubilized in DMSO (Dimethyl Sulfoxide). DMSO is an amphipathic
solvent that rapidly penetrates the stratum corneum (outer skin layer), acting as a carrier
vehicle that can transport dissolved GW 441756 directly into the systemic circulation.

Hazard Identification Matrix
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Property

Description

Risk Implication

Physical State

Solid Powder (Yellow/Off-
white)

Inhalation of dust during

weighing.

High Risk: Dermal absorption

Solubility Soluble in DMSO (>10 mg/mL) ) )
via vehicle transport.
Potent modulation of
) o . neurotrophic signaling;
Bioactivity TrkA Inhibitor (IC50 = 2 nM)

potential developmental or

neurological effects.

GHS Classification

Warning / Danger

H302 (Harmful if swallowed),
H315 (Skin Irritant), H319 (Eye
Irritant), H335 (Resp. Irritant).

Personal Protective Equipment (PPE) Matrix

Obijective: Create a redundant barrier system. PPE is the last line of defense; engineering

controls (Section 3) are primary.[1]
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Body Area

Recommended PPE

Technical Justification

Hand Protection

Double Nitrile Gloves(Outer: 5
mil / 0.12mm min)Do NOT use

Latex.

DMSO Resistance: Latex
degrades rapidly in DMSO.
Nitrile offers superior chemical
resistance. Visual Indicator:
Use two different colors (e.g.,
Blue under White) to

immediately spot tears.

Eye/Face

Chemical Splash
Goggles(ANSI z87.1

compliant)

Safety glasses provide impact
protection but fail against liquid
splashes. Since GW 441756 is
handled in solution, sealed
goggles prevent ocular
exposure to the DMSO-

inhibitor complex.

Respiratory

N95 or P100 Respirator(If

outside Fume Hood)

Required only if weighing
powder on an open bench (not
recommended). Primary
control should be a fume hood
or powder containment

balance.

Body

Lab Coat (Buttoned, Long
Sleeve)+ Tyvek Sleeves
(Optional)

Standard cotton/poly coats are
porous. If handling large
volumes (>50mL) of stock
solution, wear an impervious

apron.

Engineering Controls & Handling Workflow

The Golden Rule: Never handle the dry powder of a nanomolar-potency kinase inhibitor on an

open benchtop.

Primary Engineering Control: Chemical Fume Hood

» Sash Height: Maintain at or below the certified working height (usually 18 inches).
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« Airflow: Ensure face velocity is 80-100 fpm.

« Placement: Perform all weighing and solubilization at least 6 inches back from the sash
plane.

Experimental Workflow Visualization

The following diagram outlines the critical safety decision points during the handling of GW
441756.

Start: GW 441756 Vial

Is Balance in Hood? Wear N95/P100

Step 1: Weighing
(Analytical Balance)

ransfer to Hood

Step 2: Solubilization
(Add DMSO)

Step 3: Dilution
(Add Media/Buffer)

ips/Tubes

Disposal
(Solid/Liquid Waste)

Click to download full resolution via product page
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Caption: Operational workflow for GW 441756 emphasizing respiratory protection decisions
during the weighing phase.

Emergency Response Procedures

Pre-experiment requirement: Locate the nearest Safety Shower and Eyewash Station.

Scenario A: Skin Exposure (Liquid/DMSO Solution)

e Mechanism: DMSO facilitates rapid absorption of GW 441756.

e Immediate Action:
o Do NOT scrub. Scrubbing increases blood flow and absorption.
o Flush with copious amounts of water for 15 minutes.
o Remove contaminated clothing while under the shower.

o Seek medical attention.[2][3][4] Provide the SDS to the physician (Note: TrkA inhibitor).

Scenario B: Spills

e Dry Powder:

o Cover with wet paper towels (to prevent dust generation).

o Wipe up carefully.[3][4]

o Place waste in a sealed bag labeled "Hazardous Chemical Waste."
e Liquid (DMSO Solution):

o Alert nearby personnel.

o Cover with absorbent pads.

o Clean the area with 10% bleach (to degrade biologicals) followed by 70% ethanol. Note:
Bleach does not chemically destroy the inhibitor molecule instantly but aids in cleaning the
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surface; incineration is the only disposal method.

Disposal Strategy

GW 441756 is an organic nitrogenous compound. It must never be disposed of down the drain.

Waste Type Disposal Protocol

Collect vials, weigh boats, and contaminated
Solid Waste gloves in a labeled hazardous waste bag.

Dispose of via high-temperature incineration.

Collect in a dedicated "Organic Solvent/Toxic"
carboy. Ensure the container is compatible with

Liquid Waste DMSO (HDPE or Glass). Label clearly:
"Contains GW 441756 (TrkA Inhibitor) in
DMSO."

Needles used for injection must go into a rigid
Sharps o .
sharps container immediately. Do not recap.

Scientific Mechanism: Why TrkA Inhibition Matters

Context for the Researcher: GW 441756 inhibits TrkA, the high-affinity receptor for Nerve
Growth Factor (NGF).[5] Blocking this pathway affects neuronal survival and pain signaling
(nociception).

Binds

TrkA Receptor
(Tyrosine Kinase)

o Phosphorylation » Ras/MAPK & PI3K/Akt Neuronal Survival /
(Blocked) Signaling Pain Signaling

Inhibits (IC50 ~2nM

GW 441756
(Inhibitor)
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Caption: Mechanism of Action. GW 441756 blocks the ATP binding site of TrkA, preventing
downstream phosphorylation and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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